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Molecular Mode of Action

Tiadinil is a novel systemic fungicide characterized by its unique mode of action as a host plant defense

inducer, specifically an activator of SAR [1] [2].

¢ Functional Principle: Unlike direct antimicrobials, Tiadinil itself shows no significant antimicrobial
activity against pathogens like Pyricularia oryzae (also known as Magnaporthe oryzae) [3]. Instead, it
"primes" the plant's defense systems, leading to a potent, broad-spectrum resistance that is effective
against both fungal and some bacterial diseases [1] [3].

¢ Position in Defense Signaling: Tiadinil acts as a functional analogue of salicylic acid (SA) and
operates downstream of SA accumulation in the defense signaling pathway [4]. Other plant
activators, like probenazole, act upstream of SA [4].

o Key Mediator - WRKY45: The induction of disease resistance by Tiadinil is heavily dependent on
the transcription factor WRKY45 [4]. Research shows that in WRKY45-knockdown rice plants, the
blast resistance induced by Tiadinil is markedly reduced [4]. This indicates that WRKY45 is a pivotal
signaling component for Tiadinil's action.

The following diagram illustrates the simplified SAR signaling pathway in rice and the specific action point

of Tiadinil:
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Experimental Evidence and Protocols

Key experiments have elucidated Tiadinil's mode of action, primarily involving pathogen inoculation tests

and gene expression analysis.

o Pathogen Inoculation Assay: This protocol assesses Tiadinil's protective effect and confirms its lack

of direct fungicidal activity [3] [4].

o Plant Material: Use rice seedlings (e.g., at the 3.5-leaf stage) or tobacco plants.

o Treatment: Drench-treat plants with Tiadinil or its active derivative for several days (e.g., 6
days).

o Control Groups: Include untreated plants and plants treated with a known SAR inducer like
BTH (benzothiadiazole) for comparison.

o Inoculation: Challenge treated plants with a compatible race of Magnaporthe oryzae (for rice
blast) or pathogens like Pseudomonas syringae pv. tabaci (for tobacco wildfire disease).

o Evaluation: After an incubation period (e.g., 7 days post-inoculation for rice blast), assess
disease severity by counting lesions or measuring lesion size. The expected result is a
significant reduction in disease symptoms in Tiadinil-treated plants without direct inhibition of
fungal growth in vitro [3] [4].

e Gene Expression Analysis: This method verifies the induction of the SAR pathway by detecting the

expression of marker genes [3] [4].
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o Sample Collection: Harvest leaves from Tiadinil-treated and control plants at various time
points post-treatment.
o RNA Extraction: Isolate total RNA from the leaf tissue.
o Gene Expression Quantification: Use techniques like Northern blotting or quantitative RT-
PCR to measure the transcript levels of SAR marker genes.
o Key Marker Genes:
= OsWRKY45: A central transcription factor in the Tiadinil-activated branch of SAR in rice
[4].
= PR Genes: Other Pathogenesis-Related genes downstream of WRKY45.
o Expected Outcome: Tiadinil treatment induces the expression of OsSWRKY45 and other SAR
marker genes, confirming the activation of the plant's defense signaling pathway [3] [4].

Technical and Environmental Profile

The table below summarizes key data on Tiadinil's properties and efficacy from the search results:

Property | Aspect Details

IUPAC Name N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-
carboxamide [2]

FRAC Code P03 (Host Plant Defense Induction) [2]
Application Methods Nursery box application; into-water application [1]
Water Solubility 13.2 mg/L (at 20 °C, pH 7) [2]

Mammalian Toxicity (Acute Oral > 6147 mg/kg (Rat, classified as low toxicity) [2]
LDso)

Efficacy Against Pathogens Rice blast (Magnaporthe oryzae); some rice bacterial diseases

[1]

Practical Application and Resistance Management
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In practice, Tiadinil is often used in mixtures with other fungicides possessing different modes of action.

This strategy enhances disease control spectrum and is crucial for managing fungicide resistance.

e Use in Mixtures: Tiadinil has been successfully combined with fungicides like diclocymet (an MBI-
D fungicide) in nursery box applications. These mixtures provide effective control of rice blast [5].

¢ Resistance Management: Using Tiadinil as part of a rotation or mixture with other fungicides,
including multisite inhibitors, can help prevent the selection and re-emergence of resistant pathogen
strains, such as those resistant to MBI-D fungicides [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Development of a novel plant activator for rice diseases ... [jstage.jst.go.jp]

2. Tiadinil - AERU - University of Hertfordshire [sitem.herts.ac.uk]

3. Tiadinil, a Novel Class of Activator of Systemic Acquired ... [jstage.jst.go.jp]

4. Rice WRKY45 plays important roles in fungal and bacterial ... [pmc.ncbi.nlm.nih.gov]
5. MBI-D resistance management of Pyricularia oryzae using ... [pmc.ncbi.nlm.nih.gov]
6. Overview on the Chemical Control of Rice Blast Disease [link.springer.com]

To cite this document: Smolecule. [tiadinil mode of action in rice blast control]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b003940#tiadinil-mode-of-action-in-

rice-blast-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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